Cas no 5842-00-2 (2-(Butylamino)ethanetiol)

• Product Name: 2-(Butylamino)ethanetiol
• CAS No: 5842-00-2
• MF: C₆H₁₅NS
• MW: 133.255000352859
• MDL: MFCD00004888
• CID: 371572
• PubChem ID: 24892109
• Update Time: 2025-04-19

2-(Butylamino)ethanetiol Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-(butylamino)-
• 2-(BUTYLAMINO)ETHANETHIOL
• 2-Butylamino-aethanthiol
• 2-butylaminoethanethiol
• 2-N-Butylaminoethanethiol
• EINECS 227-431-9
• DTXSID10207124
• 2-(butylamino)ethane-1-thiol
• FT-0755933
• NS00033922
• SCHEMBL342393
• METHYLZ-BROMO-(DIHYDROFURAN-2-YLIDENE)ACETATE
• NSC 82296
• NSC-82296
• (Butylamino)ethanethiol
• 2-(Butylamino)ethanethiol, 97%
• AKOS006223709
• Ethanethiol, 2-(butylamino)-
• STR05368
• BRN 0969195
• NSC82296
• 5842-00-2
• G90001
• BAET cpd
• DTXCID10129615
• 2-(Butylamino)ethanetiol

• MDL： MFCD00004888
• Inchi： 1S/C6H15NS/c1-2-3-4-7-5-6-8/h7-8H,2-6H2,1H3
• InChI Key： OUMFAUYLXGTBCX-UHFFFAOYSA-N
• SMILES： SCCNCCCC

Computed Properties

• Exact Mass: 133.09300
• Monoisotopic Mass: 133.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.901 g/mL at 25 °C(lit.)
• Boiling Point: 112-115 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.4711(lit.)
• PSA: 50.83000
• LogP: 1.69680
• Solubility: Not determined

2-(Butylamino)ethanetiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：KJ0339000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines